Cas no 2229216-01-5 (2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine
• CAS No: 2229216-01-5
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 6602576
• PubChem ID: 165629742
• Update Time: 2025-06-28

2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine
• 2229216-01-5
• EN300-1970763

• Inchi： 1S/C7H9F2N3/c1-4-5(2-11-3-12-4)6(10)7(8)9/h2-3,6-7H,10H2,1H3
• InChI Key： FFJZNYNBAPPTJW-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CN=C1C)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine (CAS No. 2229216-01-5) and Its Emerging Applications in Chemical Biology and Medicine

2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine, identified by the CAS number 2229216-01-5, is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. The presence of both fluorine atoms and a pyrimidine moiety makes this molecule a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

The compound’s structure consists of an ethylamine backbone substituted with two fluorine atoms at the 2-position and a 4-methylpyrimidine group at the 1-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the 4-methylpyrimidine moiety is a common pharmacophore found in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate drug efficacy and pharmacokinetics. The introduction of fluorine atoms can lead to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. For instance, fluoroalkylamines have been extensively studied for their potential as kinase inhibitors, where they can act as scaffolds for optimizing drug interactions with target proteins.

The 4-methylpyrimidine component of 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine suggests possible applications in the inhibition of enzymes that rely on pyrimidine moieties as substrates or inhibitors. Pyrimidine-based compounds are well-documented for their roles in DNA replication, transcription, and translation, making them attractive targets for therapeutic intervention. Recent studies have highlighted the importance of pyrimidine derivatives in developing treatments for diseases such as cancer and viral infections.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of fluorine substitution and a pyrimidine scaffold provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying various functional groups within the molecule, researchers can fine-tune its biological profile to achieve desired pharmacological effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates. Molecules like 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine can be rapidly evaluated using molecular docking simulations to predict their binding modes to biological targets. This approach has accelerated the discovery pipeline for new therapeutics by reducing the reliance on traditional high-throughput screening methods.

The compound’s potential extends beyond oncology; it may also find applications in antiviral therapy. Fluorinated pyrimidines have been shown to interfere with viral replication by inhibiting essential enzymes or disrupting nucleic acid synthesis. For example, certain fluoro-pyrimidines have demonstrated efficacy against RNA viruses by mimicking natural nucleobases and interfering with polymerase activity.

In conclusion, 2,2-difluoro-1-(4-methylpyrimidin-5-yl)ethan-1-amine (CAS No. 2229216-01-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of fluorine atoms and a 4-methylpyrimidine group—make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications for fluorinated compounds in medicine, this molecule is poised to play a crucial role in advancing therapeutic strategies.